Cas no 1365940-86-8 (2-Thioxo-6-m-tolylamino-2,3-dihydro-1H-pyrimidin-4-one)

• Product Name: 2-Thioxo-6-m-tolylamino-2,3-dihydro-1H-pyrimidin-4-one
• CAS No: 1365940-86-8
• MF: C₁₁H₁₁N₃OS
• MW: 233.289540529251
• CID: 5189187
• Update Time: 2025-05-19

2-Thioxo-6-m-tolylamino-2,3-dihydro-1H-pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-Thioxo-6-m-tolylamino-2,3-dihydro-1H-pyrimidin-4-one

• Inchi： 1S/C11H11N3OS/c1-7-3-2-4-8(5-7)12-9-6-10(15)14-11(16)13-9/h2-6H,1H3,(H3,12,13,14,15,16)
• InChI Key： JPLBPDNBRPXKFL-UHFFFAOYSA-N
• SMILES： C1(=S)NC(NC2=CC=CC(C)=C2)=CC(=O)N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 2-Thioxo-6-m-tolylamino-2,3-dihydro-1H-pyrimidin-4-one

2-Thioxo-6-m-tolylamino-2,3-dihydro-1H-pyrimidin-4-one: A Comprehensive Overview

The compound with CAS No 1365940-86-8, known as 2-Thioxo-6-m-tolylamino-2,3-dihydro-1H-pyrimidin-4-one, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and applications in drug discovery. The long-chain name of this compound highlights its structural features, including the thioxo group at position 2 and the m-tolylamino substituent at position 6, which are critical for its functional properties.

Recent studies have demonstrated that 2-Thioxo-6-m-tolylamino-2,3-dihydro-1H-pyrimidin-4-one exhibits promising anti-inflammatory and antioxidant properties. Researchers have explored its potential as a therapeutic agent in the treatment of chronic inflammatory diseases and oxidative stress-related disorders. The m-tolylamino group plays a pivotal role in enhancing the compound's bioavailability and stability, making it a favorable candidate for further preclinical studies.

The synthesis of this compound involves a multi-step process that includes the formation of the pyrimidine ring followed by the introduction of the thioxo and m-tolylamino groups. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the synthesis pathway. These methods not only improve yield but also ensure the purity of the final product, which is essential for its intended applications.

In terms of pharmacokinetics, 2-Thioxo-6-m-tolylamino-2,3-dihydro-1H-pyrimidin-4-one has shown favorable absorption profiles in preclinical models. Studies indicate that its m-tolylamino substituent enhances solubility and permeability, which are critical factors for effective drug delivery. Additionally, the compound demonstrates moderate to high selectivity towards specific molecular targets, making it a potential lead compound for drug development.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of 2-Thioxo-6-m-tolylamino-2,3-dihydro-1H-pyrimidin-4-one with various protein targets. Molecular docking studies suggest that the compound interacts effectively with key residues in target enzymes, providing insights into its mechanism of action. These findings have paved the way for further experimental validation and optimization of its therapeutic potential.

The application of CAS No 1365940-86-8 extends beyond pharmacology into materials science. Its unique structural features make it a candidate for use in advanced materials such as organic semiconductors and sensors. Researchers are exploring its electronic properties to develop novel devices with enhanced performance characteristics.

In conclusion, 2-Thioxo-6-m-tolylamino-2,3-dihydro-1H-pyrimidin-4-one (CAS No 1365940